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Compound of Interest

Compound Name: 6,7,4'-Trihydroxyflavanone

Cat. No.: B1264764 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 6,7,4'-Trihydroxyflavanone. The following

procedures for handling, storage, and disposal are based on best practices for managing

flavonoid compounds in a laboratory setting.

Personal Protective Equipment (PPE)
The appropriate level of Personal Protective Equipment (PPE) is critical to ensure safety when

handling 6,7,4'-Trihydroxyflavanone. The required PPE varies depending on the specific task

being performed.
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Task Minimum Required PPE
Recommended Additional
PPE

Weighing and Handling Solid

Compound

- Nitrile gloves- Laboratory

coat- Safety glasses with side

shields

- Chemical splash goggles-

Face shield (if not in a fume

hood)- Disposable sleeve

covers

Preparing and Handling

Solutions

- Nitrile gloves- Laboratory

coat- Chemical splash goggles

- Chemical-resistant apron-

Double gloving, particularly

when using organic solvents

Procedures with Risk of

Aerosolization

- All PPE listed above- Work

must be conducted in a

certified chemical fume hood

or biological safety cabinet.

- Appropriate respiratory

protection (consult your

institution's safety officer for

selection)

Operational Plan: From Receipt to Disposal
A systematic approach to handling 6,7,4'-Trihydroxyflavanone minimizes risks throughout the

experimental process.

1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage.

Store the compound in a cool, dry, and dark place, away from incompatible materials.

2. Handling and Preparation:

Engineering Controls: Always handle solid 6,7,4'-Trihydroxyflavanone and prepare stock

solutions inside a certified chemical fume hood to prevent the inhalation of fine powders.[1]

Procedure:

Ensure the work area is clean and free of clutter before starting.

Don the appropriate PPE as outlined in the table above.
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Use dedicated spatulas and weighing boats for handling the solid powder to avoid cross-

contamination.

Avoid creating dust. When dissolving the compound, add the solvent to the powder slowly

to prevent splashing.[1]

Clearly label all prepared solutions with the compound name, concentration, solvent, and

the date of preparation.

Disposal Plan
All waste contaminated with 6,7,4'-Trihydroxyflavanone must be treated as hazardous

chemical waste.[1]

Solid Waste: Collect any unused powder, contaminated gloves, weighing paper, and other

disposable materials in a dedicated, sealed, and clearly labeled hazardous waste container.

[1]

Liquid Waste: Collect all solutions containing 6,7,4'-Trihydroxyflavanone in a separate,

sealed, and labeled hazardous liquid waste container.[1]

Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines a standard procedure for preparing a stock solution of 6,7,4'-
Trihydroxyflavanone.

Materials:

6,7,4'-Trihydroxyflavanone powder

Dimethyl sulfoxide (DMSO) or another appropriate solvent

Microcentrifuge tubes or vials

Calibrated pipettes and sterile tips
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Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of 6,7,4'-Trihydroxyflavanone to prepare the desired volume of

a 10 mM solution. The molecular weight of 6,7,4'-Trihydroxyflavanone is 272.25 g/mol .[2]

In a chemical fume hood, carefully weigh the calculated amount of the compound onto

weighing paper using an analytical balance.

Transfer the powder to a labeled microcentrifuge tube or vial.

Add the appropriate volume of DMSO to the tube to achieve a final concentration of 10 mM.

Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming may be required for some compounds, but check for compound stability at higher

temperatures.

Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C) in a tightly

sealed container, protected from light.

Workflow and Safety Diagram
The following diagram illustrates the key stages of handling 6,7,4'-Trihydroxyflavanone, from

receiving the compound to the final disposal of waste.
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Caption: Workflow for safe handling of 6,7,4'-Trihydroxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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